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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548 Get Quote

An In-depth Technical Guide to the Physical Properties of Amyl Decanoate

This technical guide provides a comprehensive overview of the core physical properties of

amyl decanoate, with a specific focus on its boiling point and solubility characteristics. The

information is intended for researchers, scientists, and professionals involved in drug

development and chemical analysis.

Physical and Chemical Properties
Amyl decanoate, also known as pentyl decanoate or decanoic acid amyl ester, is the ester

formed from pentanol and decanoic acid. It is recognized for its fruity, waxy aroma.

Quantitative Data Summary
The key physical properties of amyl decanoate are summarized in the table below. Data has

been compiled from various sources to provide a comparative overview.
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Property Value Conditions Reference(s)

Boiling Point 286.00 to 287.00 °C @ 760.00 mm Hg [1][2][3]

281.3 ± 8.0 °C @ 760 mm Hg [4]

167.00 °C @ 20.00 mm Hg [5]

124.00 °C @ 3.00 mm Hg [2]

Solubility in Water
0.134 mg/L

(estimated)
@ 25 °C [2]

0.1577 mg/L

(estimated)
@ 25 °C [5]

Insoluble General [2][6][7][8]

Solubility in Organic

Solvents

Soluble in alcohol and

DMSO.
General [2][4][6]

See Table 2 for

detailed solubility (g/L)

@ 25 °C

@ 25 °C [3]

Table 2: Detailed Solubility in Various Organic Solvents at 25°C[3]

Solvent Solubility (g/L)

Ethanol 9865.95

Methanol 7757.65

Isopropanol 10653.29

Acetone 18325.65

Chloroform 13848.27

Dichloromethane 13962.49

n-Hexane 2840.71

Toluene 3459.68
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of amyl
decanoate are not readily available in the provided search results. However, standard

methodologies for esters are described below.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like amyl decanoate, this can be determined using several

established methods.

Distillation Method: A simple or fractional distillation apparatus is assembled.[9] The liquid is

heated, and the temperature is monitored as it begins to boil and distill. The stable

temperature reading on the thermometer when the vapor is condensing corresponds to the

boiling point at the recorded atmospheric pressure.[10]

Thiele Tube Method: This microscale method is suitable for small sample volumes.[10]

A small amount of the sample is placed in a small glass vial (Durham tube).

A capillary tube, sealed at one end, is inverted and placed into the sample.

The vial is attached to a thermometer and heated in a Thiele tube containing mineral oil.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[10]

Determination of Solubility
Solubility is typically determined by preparing a saturated solution of the solute in a given

solvent and then quantifying the concentration of the solute.
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Preparation of Saturated Solution: An excess amount of amyl decanoate is added to a

known volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for an extended

period to ensure equilibrium is reached and the solution is saturated.

Separation and Analysis:

The undissolved ester is separated from the solution by centrifugation or filtration.

A known volume of the clear, saturated solution is carefully removed.

The solvent is evaporated from the sample, and the mass of the remaining amyl
decanoate residue is measured.[11]

Alternatively, analytical techniques such as gas chromatography (GC) can be used to

determine the concentration of the ester in the saturated solution.

Conceptual Relationships
The physical properties of an ester like amyl decanoate are directly influenced by its molecular

structure. The following diagram illustrates the key relationships between molecular

characteristics and the resulting physical properties.
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Molecular Structure of Amyl Decanoate

Intermolecular Forces

Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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